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Compound of Interest

Compound Name: 3-Hydroxy-2-pentanone

Cat. No.: B1200202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 3-
Hydroxy-2-pentanone (CAS No. 3142-66-3), a secondary alpha-hydroxy ketone. While

generally recognized as having a low hazard profile and used as a flavoring agent, adherence

to proper laboratory safety protocols is essential.[1]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Hydroxy-2-pentanone is

presented below. This data is crucial for safe handling, storage, and emergency response

planning.
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Property Value Source

Molecular Formula C5H10O2 ECHEMI[2]

Molecular Weight 102.133 g/mol ECHEMI[2]

Appearance Not specified, likely liquid Inferred from properties

Boiling Point 147-148 °C @ 761 Torr ECHEMI[2]

105.00 to 107.00 °C @ 50.00

mm Hg
PubChem[1]

Melting Point

133-134 °C (Note: This may be

an error in the source data as

it is unusually high for a small

molecule of this type and

inconsistent with its boiling

point)

ECHEMI[2]

Flash Point 53.8 °C ECHEMI[2]

Density 0.9500 g/cm³ @ 20 °C ECHEMI[2]

Water Solubility
2.907e+05 mg/L @ 25 °C

(estimated)
ECHEMI[2]

Refractive Index 1.418 ECHEMI[2]

Hazard Identification and GHS Classification
According to multiple sources, 3-Hydroxy-2-pentanone is not classified under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3] A significant

number of reports to the ECHA C&L Inventory indicate that this chemical does not meet the

criteria for GHS hazard classification.[1]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated 3-Hydroxy-
2-pentanone and expressed "No safety concern at current levels of intake when used as a

flavouring agent."[1]
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Despite the low hazard classification, it is prudent to handle 3-Hydroxy-2-pentanone with the

care required for all laboratory chemicals.

Experimental Protocols: Safe Handling and Storage
Adherence to the following protocols will minimize risk and ensure a safe laboratory

environment.

Handling Procedures
Ventilation: Handle in a well-ventilated place to avoid the formation and inhalation of aerosols

or vapors.[2]

Personal Protective Equipment (PPE): Wear suitable protective clothing, including lab coats,

safety glasses with side shields, and chemical-resistant gloves.[2]

Avoid Contact: Take measures to prevent contact with skin and eyes.[2]

Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge,

as the material has a flash point of 53.8 °C.[2]

Storage Procedures
Container: Store in a tightly closed container.

Environment: Keep in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Store apart from foodstuff containers or incompatible materials.[2]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 3-Hydroxy-2-pentanone:
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PPE Type Specification

Eye Protection
Safety glasses with side shields or chemical

goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Not typically required under normal use with

adequate ventilation. If aerosols or vapors are

generated, a NIOSH-approved respirator may

be necessary.

First Aid Measures
In the event of exposure, follow these first aid protocols:

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing. Wash the

affected area with soap and plenty of water.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek medical attention.

Spill and Disposal Procedures
Spill Response: In case of a spill, ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable

container for disposal.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows.
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General Chemical Handling Workflow

Preparation

Handling

Post-Handling

Assess Hazards

Select PPE

Determine required protection

Prepare Work Area

Ensure safety equipment is available

Transfer Chemical

Perform Experiment
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Dispose of Waste

Store Chemical

Click to download full resolution via product page

Caption: General workflow for safe chemical handling.
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First Aid Response for Chemical Exposure

Exposure Route

Immediate Action

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse with Water Rinse Mouth

Seek Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First aid decision tree for chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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